Dibismuth;2,3-dihydroxybutanedioate

• Molecular Formula: C12H12Bi2O18
• Molecular Weight: 862.17 g/mol
• IUPAC Name: dibismuth;2,3-dihydroxybutanedioate
• InChI: InChI=1S/3C4H6O6.2Bi/c3*5-1(3(7)8)2(6)4(9)10;;/h3*1-2,5-6H,(H,7,8)(H,9,10);;/q;;;2*+3/p-6
• InChI Key: SULICOHAQXOMED-UHFFFAOYSA-H
• Canonical SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(C(=O)[O-])O)(C(=O)[O-])O.[Bi+3].[Bi+3]
• synonyms: ismoverol; bismuth tartrate

Description

Dibismuth;2,3-dihydroxybutanedioate, also known as Dibismuth;2,3-dihydroxybutanedioate, is a useful research compound. Its molecular formula is C12H12Bi2O18 and its molecular weight is 862.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (+)-tartaric acid (27 g) and bismuth oxynitrate (8.61 g) in water (50 ml) was heated at 90°-100° with occassional stirring for 30 min, by which time a small portion of the product dissolved completely in weak aqueous ammonia. The mixture was cooled to room temperature then filtered and the filtrate washed well with water until free from water soluble materials. The residue was dried at 70°-80° in vacuo to give the title compound (14.78 g).